
An In-depth Technical Guide to Vinyl Formate as
a Monomer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinyl formate

Cat. No.: B057145 Get Quote
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Introduction
Vinyl formate (ethenyl formate) is a reactive vinyl ester monomer that holds significant

promise in polymer chemistry and materials science.[1] Its unique chemical structure,

comprising a vinyl group susceptible to polymerization and a formate ester group that can be

readily hydrolyzed, makes it a versatile building block for the synthesis of functional polymers.

[1] This guide provides a comprehensive technical overview of vinyl formate, covering its

synthesis, properties, polymerization behavior, and potential applications, with a particular

focus on its relevance to the pharmaceutical and drug development sectors.

Properties of Vinyl Formate
Vinyl formate is a colorless liquid with a molecular formula of C₃H₄O₂ and a molecular weight

of 72.06 g/mol .[2][3] A summary of its key physical and chemical properties is presented in

Table 1. The presence of both a reactive double bond and an ester functional group dictates its

chemical behavior, allowing it to participate in a variety of reactions including polymerization,

hydrolysis, oxidation, and reduction.[1]
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Property Value Reference

Molecular Formula C₃H₄O₂ [2][3]

Molecular Weight 72.06 g/mol [2][3]

Boiling Point 46-47 °C [3][4]

Density 0.959 g/cm³ [3][4]

Refractive Index (n20/D) 1.387 [3][5]

Flash Point 16 °C [3]

Vapor Pressure 313 mmHg @ 25 °C [6]

Solubility in Water
9.439 x 10⁴ mg/L @ 25 °C

(estimated)
[6]

Table 1: Physical Properties of Vinyl Formate Monomer

Synthesis of Vinyl Formate
The synthesis of vinyl formate can be achieved through several routes, with the most common

being the direct addition of formic acid to acetylene and the transesterification of another vinyl

ester.

Direct Addition of Formic Acid to Acetylene
This method involves the reaction of formic acid with acetylene, typically in the vapor phase

over a metal catalyst.[7] Zinc or cadmium salts, particularly zinc acetate on a porous support

like charcoal, are effective catalysts for this process.[7] The reaction is generally carried out at

elevated temperatures, ranging from 150 °C to 260 °C.[7] The addition of a small amount of

acetic anhydride can improve the yield and prevent the formation of byproducts.[7]
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Caption: Synthesis of Vinyl Formate via Direct Addition.

Transesterification (Vinyl Interchange)
Transesterification, or vinyl interchange, is another viable route for producing vinyl formate.

This equilibrium-driven process typically involves the reaction of a readily available vinyl ester,

such as vinyl acetate, with formic acid in the presence of a catalyst.[1] The reaction exchanges

the acetate group for a formate group, yielding vinyl formate and acetic acid.[1] While

historically mercury(II) salts have been used, less toxic palladium(II) and ruthenium catalysts

are now preferred.[4][8] Reaction temperatures for transvinylation are generally in the range of

80 °C to 120 °C.[8][9]

Vinyl Acetate

Palladium/Ruthenium Catalyst
(80-120 °C)

Formic Acid

Vinyl Formate
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Caption: Synthesis of Vinyl Formate via Transesterification.
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Synthesis
Method

Catalyst
Temperatur
e (°C)

Phase
Reported
Yield

Reference

Direct

Addition

Zinc Acetate

on Charcoal
170-210 Vapor Up to 80% [7]

Transesterific

ation
Sulfuric Acid Not specified Liquid ~75% [1]

Transesterific

ation

Ruthenium

complexes
90-110 Liquid Varies [8]

Transesterific

ation

Palladium

complexes
90-110 Liquid Varies [9]

Table 2: Comparison of Vinyl Formate Synthesis Methods

Polymerization of Vinyl Formate
Vinyl formate readily undergoes free-radical polymerization to form poly(vinyl formate) (PVF).

[1] This polymer is a valuable intermediate, primarily used as a precursor to poly(vinyl alcohol)

(PVA). The polymerization can be initiated using standard free-radical initiators such as

azobisisobutyronitrile (AIBN) or peroxides.

Free-Radical Polymerization
The free-radical polymerization of vinyl formate can be carried out in bulk, solution, or

emulsion. The choice of solvent and initiator can influence the molecular weight and properties

of the resulting polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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